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Experimental Data and Protocols

The search results provide specific experimental data for tBuBrettPhos Pd G3, demonstrating its

performance in the synthesis of fluorinated alkyl aryl ethers [1].

Optimized Protocol for tBuBrettPhos Pd G3

The procedure below is adapted from a published study on coupling (hetero)aryl bromides with fluorinated

alcohols [1].

Catalyst: tBuBrettPhos Pd G3 (1 mol%)

Base: Cs₂CO₃

Solvent: Toluene

Reaction Temperature: 100 °C
Reaction Time: 0.5 to 2 hours

Under these conditions, the reaction demonstrated excellent functional group tolerance, accommodating

electron-rich and electron-poor (hetero)arenes, as well as sensitive groups like sulfones, esters, ketones,

aldehydes, and nitro groups [1]. The following diagram outlines the general catalytic cycle for this C–O

cross-coupling reaction.

Performance Data for tBuBrettPhos Pd G3
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The table below summarizes the yield of coupled products from various (hetero)aryl bromides with 2,2,2-

trifluoroethanol, as reported in the study [1].

Aryl Bromide Substrate Product Structure Yield (%)

4-Bromobenzophenone 70

1-Bromo-4-morpholinobenzene 89 (isolated)

Methyl 4-bromobenzoate 93

4-Bromobenzonitrile 92

6-Bromoquinoline 90

How to Choose the Right Catalyst

Your choice between these two catalysts should be guided by the specific challenge of your reaction.

Choose tBuBrettPhos Pd G3 if: You are working on C–O cross-coupling involving fluorinated
alcohols or need to couple a broad range of (hetero)aryl bromides, including those with sensitive

functional groups [1]. It is also recommended for the hydroxylation of aryl halides to form phenols
[2].
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Choose RockPhos Pd G3 if: Your primary goal is the arylation of aliphatic alcohols, particularly

challenging secondary or primary alcohols, to form diaryl ethers under mild conditions [3] [4] [5].

The workflow below can help guide your decision-making process for selecting the appropriate catalyst.

Start: Need a Pd G3 Precatalyst

Is the main goal C–O coupling
with a fluorinated alcohol?

Is the main goal arylation
of an aliphatic alcohol?

No

Use tBuBrettPhos Pd G3

Yes

Is the reaction a C–N coupling
or hydroxylation?

No

Use RockPhos Pd G3

Yes

Yes

Evaluate other G3 precatalysts
(e.g., AdCyBrettPhos)

No
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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